(2S,3R)-2-tert-Butoxy-3-chlorooxane

• CAS No.: 61092-48-6
• Molecular Formula: C9H17ClO2
• Molecular Weight: 192.68 g/mol
• IUPAC Name: (2S,3R)-3-chloro-2-[(2-methylpropan-2-yl)oxy]oxane
• InChI: InChI=1S/C9H17ClO2/c1-9(2,3)12-8-7(10)5-4-6-11-8/h7-8H,4-6H2,1-3H3/t7-,8+/m1/s1
• InChI Key: OMZFZAGXMRXVDD-SFYZADRCSA-N
• Isomeric SMILES: CC(C)(C)O[C@H]1[C@@H](CCCO1)Cl
• Canonical SMILES: CC(C)(C)OC1C(CCCO1)Cl

Description

(2S,3R)-2-tert-Butoxy-3-chlorooxane is a stereochemically defined oxane derivative characterized by a tert-butoxy group at the C2 position and a chlorine atom at C2. Its unique stereochemistry (2S,3R) and substituent arrangement confer distinct physicochemical and biological properties. The tert-butoxy group enhances steric bulk and stability, while the chlorine atom influences electronic effects and reactivity.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Analogues with Modified Substituents

Key Findings :

• The tert-butoxy group at C2 significantly enhances metabolic stability compared to smaller alkoxy groups (e.g., ethoxy or methoxy) due to steric protection .
• Chlorine vs. Bromine : The smaller size and electronegativity of chlorine (vs. bromine) reduce steric strain and alter electronic effects, favoring selective reactivity in cross-coupling reactions .
• Stereochemical Sensitivity : The (2S,3R) configuration is critical for binding to chiral enzyme active sites. Inversion (e.g., 2R,3S) diminishes biological activity in assays targeting stereospecific receptors .

Functional Group Replacements in Related Scaffolds

Table 2: Impact of Functional Group Variations

Compound Class	Example Compound	Functional Group Change	Observed Effects
Amino Acid Derivatives	(2R,3R)-2-Amino-3-(tert-butoxy)butanoic acid	Amino and tert-butoxy groups	Enhanced solubility in polar solvents; modified pharmacokinetics
Pyrrolidine Carboxylic Acids	(2R,3S)-1-Boc-3-fluoropyrrolidine-2-carboxylic acid	Fluorine instead of chlorine	Increased electronegativity; altered binding to ion channels
Glucopyranoside Analogues	Methyl 2,3,4-tri-O-benzyl-α-D-glucopyranoside	Benzyl vs. tert-butoxy groups	Reduced metabolic stability; faster degradation

Key Findings :

• tert-Butoxy vs. Benzyl Groups : The tert-butoxy group provides superior steric protection against enzymatic degradation compared to benzyl ethers, making it advantageous in prodrug design .